Cas no 1314923-21-1 (Ethyl 2-methoxy-5-methylphenyl sulfide)

Ethyl 2-methoxy-5-methylphenyl sulfide is a sulfur-containing aromatic compound characterized by its methoxy and methyl substituents on the phenyl ring. This structure imparts unique reactivity and stability, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemical intermediates. The ethyl sulfide moiety enhances its solubility in organic solvents, facilitating downstream reactions. Its well-defined molecular architecture allows for precise functionalization, enabling applications in cross-coupling and heterocyclic chemistry. The compound's stability under standard conditions ensures consistent performance in synthetic workflows. Its purity and reproducibility make it a reliable building block for research and industrial applications requiring tailored aromatic sulfide derivatives.

Ethyl 2-methoxy-5-methylphenyl sulfide structure

1314923-21-1 structure

Product Name:Ethyl 2-methoxy-5-methylphenyl sulfide

CAS No:1314923-21-1

MF:C₁₀H₁₄OS

MW:182.282561779022

MDL:MFCD11617706

CID:5149121

PubChem ID:55269717

Update Time:2026-03-03

Ethyl 2-methoxy-5-methylphenyl sulfide Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-METHOXY-5-METHYLPHENYL SULFIDE
- Ethyl(2-methoxy-5-methylphenyl)sulfane
- 2-ethylsulfanyl-1-methoxy-4-methylbenzene
- 2-(Ethylthio)-1-methoxy-4-methylbenzene
- Ethyl 2-methoxy-5-methylphenyl sulfide
- MDL： MFCD11617706
- Inchi： 1S/C10H14OS/c1-4-12-10-7-8(2)5-6-9(10)11-3/h5-7H,4H2,1-3H3
- InChI Key： IWOLAQOZNNVZOE-UHFFFAOYSA-N
- SMILES： S(CC)C1C=C(C)C=CC=1OC

Computed Properties

Exact Mass: 182.07653624g/mol
Monoisotopic Mass: 182.07653624g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 34.5

Experimental Properties

Color/Form: NA
Density: 1.0±0.1 g/cm3
Boiling Point: 258.9±28.0 °C at 760 mmHg
Flash Point: 217.5±27.3 °C

Ethyl 2-methoxy-5-methylphenyl sulfide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Ethyl 2-methoxy-5-methylphenyl sulfide Pricemore >>

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